Cas no 1481113-12-5 (2-(2-methylfuran-3-yl)butanoic acid)
1481113-12-5 structure
Product Name:2-(2-methylfuran-3-yl)butanoic acid
CAS No:1481113-12-5
MF:C9H12O3
MW:168.189783096313
CID:6094955
PubChem ID:112489655
Update Time:2024-01-13
2-(2-methylfuran-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methylfuran-3-yl)butanoic acid
- 1481113-12-5
- EN300-1771714
-
- Inchi： 1S/C9H12O3/c1-3-7(9(10)11)8-4-5-12-6(8)2/h4-5,7H,3H2,1-2H3,(H,10,11)
- InChI Key： ZLUUKZKTGIJZFM-UHFFFAOYSA-N
- SMILES： O1C=CC(=C1C)C(C(=O)O)CC
Computed Properties
- Exact Mass: 168.078644241g/mol
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.4Ų
2-(2-methylfuran-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771714-0.05g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 0.05g |
$1200.0 | 2023-09-20 | ||
| Enamine | EN300-1771714-0.1g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 0.1g |
$1257.0 | 2023-09-20 | ||
| Enamine | EN300-1771714-0.25g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 0.25g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1771714-0.5g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 0.5g |
$1372.0 | 2023-09-20 | ||
| Enamine | EN300-1771714-1.0g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 1g |
$1429.0 | 2023-06-03 | ||
| Enamine | EN300-1771714-2.5g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 2.5g |
$2800.0 | 2023-09-20 | ||
| Enamine | EN300-1771714-5.0g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 5g |
$4143.0 | 2023-06-03 | ||
| Enamine | EN300-1771714-10.0g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 10g |
$6144.0 | 2023-06-03 | ||
| Enamine | EN300-1771714-1g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 1g |
$1429.0 | 2023-09-20 | ||
| Enamine | EN300-1771714-5g |
2-(2-methylfuran-3-yl)butanoic acid |
1481113-12-5 | 5g |
$4143.0 | 2023-09-20 |
2-(2-methylfuran-3-yl)butanoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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